Cas no 68757-99-3 (2-Cyclopenten-1-ol, 4,4-dimethyl-)

2-Cyclopenten-1-ol, 4,4-dimethyl- structure
68757-99-3 structure
Product name:2-Cyclopenten-1-ol, 4,4-dimethyl-
CAS No:68757-99-3
MF:C7H12O
MW:112.16958
CID:392626
PubChem ID:10510829

2-Cyclopenten-1-ol, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-ol, 4,4-dimethyl-
    • 4,4-dimethylcyclopent-2-en-1-ol
    • 68757-99-3
    • DTXSID20440949
    • SCHEMBL8992263
    • 4-dimethyl-cyclopent-2-enol
    • Inchi: InChI=1S/C7H12O/c1-7(2)4-3-6(8)5-7/h3-4,6,8H,5H2,1-2H3
    • InChI Key: FIXNXSZNZDNVIM-UHFFFAOYSA-N
    • SMILES: CC1(CC(C=C1)O)C

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 20.23

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